Cas no 573982-84-0 (1-ethynyl-3-methanesulfonylbenzene)

1-Ethynyl-3-methanesulfonylbenzene is a versatile aromatic compound featuring an ethynyl group and a methanesulfonyl substituent on a benzene ring. Its molecular structure combines reactivity from the terminal alkyne functionality with the electron-withdrawing properties of the sulfonyl group, making it valuable in synthetic organic chemistry, particularly for cross-coupling reactions and click chemistry applications. The methanesulfonyl moiety enhances stability and modulates electronic effects, while the ethynyl group serves as a handle for further functionalization. This compound is useful in pharmaceutical intermediates, materials science, and agrochemical research, where precise control over molecular architecture is required. Its well-defined reactivity profile allows for efficient incorporation into complex molecular frameworks under mild conditions.
1-ethynyl-3-methanesulfonylbenzene structure
573982-84-0 structure
Product Name:1-ethynyl-3-methanesulfonylbenzene
CAS No:573982-84-0
MF:C9H8O2S
MW:180.223621368408
MDL:MFCD13189809
CID:2832887
PubChem ID:20515145
Update Time:2025-05-28

1-ethynyl-3-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-ethynyl-3-methanesulfonylbenzene
    • AKOS028114259
    • DB-162616
    • 573982-84-0
    • BENZENE, 1-ETHYNYL-3-(METHYLSULFONYL)-
    • EN300-321557
    • 1-ethynyl-3-methanesulfonyl-benzene
    • A1-23401
    • CS-0188374
    • 1-ETHYNYL-3-(METHYLSULFONYL)BENZENE
    • AB69161
    • Z1255384774
    • MFCD13189809
    • AT12786
    • BS-45172
    • SCHEMBL1202217
    • SEEUKVKQSSSVLL-UHFFFAOYSA-N
    • YXA98284
    • 855-423-0
    • MDL: MFCD13189809
    • Inchi: 1S/C9H8O2S/c1-3-8-5-4-6-9(7-8)12(2,10)11/h1,4-7H,2H3
    • InChI Key: SEEUKVKQSSSVLL-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=CC=C(C#C)C=1)(=O)=O

Computed Properties

  • Exact Mass: 180.02450067g/mol
  • Monoisotopic Mass: 180.02450067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 42.5Ų

1-ethynyl-3-methanesulfonylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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